N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C21H21F2N3O3S2/c1-2-15-5-3-4-10-26(15)31(28,29)16-8-6-13(7-9-16)20(27)25-21-24-19-17(23)11-14(22)12-18(19)30-21/h6-9,11-12,15H,2-5,10H2,1H3,(H,24,25,27)
• InChI Key: LQTUAGBQQPHNFY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C21H21F2N3O3S2
• Molecular Weight: 465.5 g/mol

Description

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide is a useful research compound. Its molecular formula is C21H21F2N3O3S2 and its molecular weight is 465.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Electrophysiological Activity

Research on the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, including compounds related to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide, has been explored. These compounds have shown potency in vitro comparable to sematilide, a selective class III agent, indicating their potential in developing treatments for reentrant arrhythmias (Morgan et al., 1990).

Bioactive Molecule Synthesis

Another study focuses on the synthesis of fluoro-substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole for biological and pharmacological screening, including antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. This highlights the broad spectrum of biological activities associated with benzothiazole derivatives (Patel et al., 2009).

Electrochemical Synthesis

The TEMPO-catalyzed electrochemical C–H thiolation for the synthesis of benzothiazoles and thiazolopyridines from thioamides represents a metal- and reagent-free method, demonstrating the chemical versatility of benzothiazole derivatives in synthesizing pharmaceuticals and organic materials (Qian et al., 2017).

Anticancer Agents

Research into the synthesis of pro-apoptotic indapamide derivatives as anticancer agents indicates the therapeutic potential of benzothiazole derivatives. One such compound showed significant proapoptotic activity against melanoma cell lines, illustrating the application in developing novel cancer treatments (Yılmaz et al., 2015).

Antimalarial and COVID-19 Drug Investigation

A study on antimalarial sulfonamides also explored their utility as COVID-19 drugs, employing computational calculations and molecular docking studies. This suggests the potential repurposing of benzothiazole derivatives for addressing contemporary health crises (Fahim & Ismael, 2021).